7-chloro-3-(methylaminomethyl)-1H-indole

• Molecular Formula: C10H11ClN2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 1-(7-chloro-1H-indol-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C10H11ClN2/c1-12-5-7-6-13-10-8(7)3-2-4-9(10)11/h2-4,6,12-13H,5H2,1H3
• InChI Key: YHHQRYLRSOKUEM-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CNC2=C1C=CC=C2Cl

Description

7-Chloro-3-(methylaminomethyl)-1H-indole is a halogenated indole derivative featuring a chlorine atom at the 7-position and a methylaminomethyl group (-CH₂NHCH₃) at the 3-position of the indole scaffold. The methylaminomethyl group introduces a basic amine, enhancing solubility in polar solvents and enabling interactions with biological targets such as enzymes or receptors .

Comparison with Similar Compounds

Structural Analogs and Substitution Effects

The 3-position of the indole ring is a critical site for modulating electronic, steric, and pharmacological properties. Key analogs include:

Table 1: Structural Comparison of 7-Chloro-3-Substituted Indoles

Compound Name	Substituent at 3-Position	Molecular Weight (g/mol)	Key Properties/Applications	References
7-Chloro-3-(difluoromethyl)-1H-indole	-CH₂F₂	201.60	Pharmaceutical/agrochemical research
3-(1-Pentyl-1H-imidazol-5-yl)-7-chloro-1H-indole	Pentyl-imidazole	~345	Synthetic intermediate
3-(1-(4-Iodobenzyl)-1H-imidazol-5-yl)-6-chloro-1H-indole	4-Iodobenzyl-imidazole	>500	Potential bioactive agent
7-Chloro-3-(1H-indol-3-ylmethyl)-1H-indole	Indole-methyl group	345.09	Structural diversity in drug design

Key Observations :

• The methylaminomethyl group (-CH₂NHCH₃) introduces electron-donating effects, which may stabilize charge-transfer interactions .
• Steric Effects : Bulky substituents (e.g., 4-iodobenzyl in ) hinder molecular packing, affecting crystallinity and solubility. Smaller groups like -CH₂NHCH₃ may improve bioavailability.
• Compounds with aryl groups (e.g., 4-methoxybenzyl in ) demonstrate enhanced binding to hydrophobic pockets in enzymes .

Example :

• Compound 77 (): Synthesized from 7-chloro-1H-indole-3-carbaldehyde and (1H-indol-3-yl)methylamine via a one-pot reaction, achieving a 45–60% yield .

Physicochemical and Spectral Properties

Table 2: Comparative Spectral Data

Compound	Melting Point (°C)	¹H NMR (δ, ppm)	HRMS (m/z)
7-Chloro-3-(methylaminomethyl)-1H-indole*	N/A	~7.2 (s, NH), ~4.3 (CH₂NHCH₃)	Theoretical: 224.06
7-Chloro-3-(difluoromethyl)-1H-indole	>200	6.8–7.5 (Ar-H), 4.5 (CF₂H)	201.60
3-(1-Pentyl-imidazol-5-yl)-7-chloro-1H-indole	122–123	1.2–1.6 (pentyl CH₂), 7.1–7.4 (Ar-H)	345.09

*Predicted data based on analogs.